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Compound of Interest

Compound Name: Pentadecylbenzene-d36

Cat. No.: B1472687 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Pentadecylbenzene-d36, fostering a secure research environment.

Pentadecylbenzene-d36 is a deuterated aromatic hydrocarbon. While a specific Safety Data

Sheet (SDS) for the deuterated form is not readily available, the safety profile of its non-

deuterated analogue, Pentadecylbenzene, serves as a primary reference for safe handling

procedures. According to the GHS classification for Pentadecylbenzene, it is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Therefore,

appropriate personal protective equipment (PPE) and handling protocols are crucial.

Due to its deuterated nature, a primary consideration when handling Pentadecylbenzene-d36
is to prevent hydrogen-deuterium (H-D) exchange. This can occur with exposure to protic

solvents (e.g., water, methanol) or even atmospheric moisture, which can compromise the

isotopic purity of the compound[2].

Essential Safety and Handling Information
This section outlines the necessary personal protective equipment and step-by-step

procedures for the safe handling of Pentadecylbenzene-d36 in a laboratory setting.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is recommended to ensure comprehensive protection.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against potential splashes[3].

Hand Protection

Chemical-resistant gloves, such as nitrile or

fluorinated rubber, are essential to prevent skin

contact. Gloves should be inspected for any

signs of degradation before use and replaced

immediately if contaminated or torn[4][5].

Body Protection

A flame-resistant lab coat, long pants, and

closed-toe shoes are required to protect the

skin[4][6]. For larger quantities or in situations

with a higher risk of exposure, chemical-

resistant coveralls may be necessary[3].

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation of any vapors[4]. If a fume

hood is not available or if there is a risk of

generating aerosols, a full-face air-purifying

respirator may be required[3].

Operational Plan: Step-by-Step Handling Procedure:

Preparation:

Ensure that a chemical fume hood is operational and the work area is clean and free of

clutter.

Assemble all necessary equipment and reagents before handling the compound.

Verify that a safety shower and eyewash station are readily accessible[4].

Handling:

Don the appropriate PPE as outlined in the table above.
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Handle Pentadecylbenzene-d36 under an inert atmosphere, such as nitrogen or argon,

to prevent H-D exchange with atmospheric moisture[2].

Use clean, dry glassware and equipment to avoid contamination and unwanted

reactions[2].

When transferring the compound, use a properly functioning pipette with a bulb or a

mechanical device; never pipette by mouth[5].

Storage:

Store Pentadecylbenzene-d36 in a tightly sealed container in a cool, dry, and well-

ventilated area[6].

Keep the container away from heat, sparks, and open flames[7].

For long-term storage and to maintain isotopic purity, consider storing the compound as a

solid in a sealed vial under an inert atmosphere in a desiccator[2].

Disposal Plan:

All waste containing Pentadecylbenzene-d36 must be treated as hazardous waste.

Waste Collection:

Collect all waste materials, including contaminated gloves, pipette tips, and empty

containers, in a designated and clearly labeled hazardous waste container[4].

The container should be kept tightly closed and stored in a secondary containment vessel

within a fume hood[4].

Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

Do not dispose of Pentadecylbenzene-d36 down the drain or in regular trash[8].
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Follow all local, state, and federal regulations for hazardous waste disposal.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Pentadecylbenzene, the non-deuterated analogue of Pentadecylbenzene-d36.

Property Value

Molecular Formula C₂₁H₃₆

Molecular Weight 288.5 g/mol

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Vapor Pressure 7.2 x 10⁻⁶ mm Hg

Log Koc 6.5 (estimated)

Data sourced from PubChem CID 16476 for Pentadecylbenzene.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling

Pentadecylbenzene-d36 in a laboratory setting.
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Safe Handling Workflow for Pentadecylbenzene-d36

Preparation

Handling

Storage Disposal

Verify Fume Hood Operation

Assemble Equipment

Don Appropriate PPE

Work in Fume Hood under Inert Atmosphere

Use Dry Glassware

Transfer with Pipette Aid

Tightly Sealed Container

After Use

Collect in Labeled Hazardous Waste Container

Waste Generation

Cool, Dry, Well-Ventilated Area Store in Secondary Containment

Contact EHS for Pickup

Click to download full resolution via product page

Safe handling workflow for Pentadecylbenzene-d36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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